1-(1-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-2-yl)ethan-1-ol

• IUPAC Name: 1-[1-(6-chloro-2-methylpyrimidin-4-yl)piperidin-2-yl]ethanol
• InChI: InChI=1S/C12H18ClN3O/c1-8(17)10-5-3-4-6-16(10)12-7-11(13)14-9(2)15-12/h7-8,10,17H,3-6H2,1-2H3
• InChI Key: TXKFECBGFUFFSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)N2CCCCC2C(C)O
• Molecular Formula: C12H18ClN3O
• Molecular Weight: 255.74 g/mol

Description

1-(1-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-2-yl)ethan-1-ol, commonly known as 6-chloro-2-methylpiperidin-4-yl-pyrimidin-2-ol (CMPP) is a synthetic compound with a wide range of applications in scientific research. It is used to study the biochemical and physiological effects of the compound, and its potential use in laboratory experiments. The synthesis of CMPP and its mechanism of action are discussed, as well as its advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Structural Analysis

Researchers have developed various synthetic pathways to create compounds related to 1-(1-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-2-yl)ethan-1-ol, focusing on their structural properties and potential applications. For instance, Shahinshavali et al. (2021) reported an alternative route for synthesizing related compounds, highlighting the importance of these molecules in chemical synthesis and their potential in creating pharmacologically active agents (Shahinshavali et al., 2021).

Crystallographic Studies

The crystal and molecular structures of compounds with similar frameworks have been determined, shedding light on their conformational differences and hydrogen-bonding interactions. This type of research is crucial for understanding how these compounds interact at the molecular level and for designing molecules with desired properties (Odell et al., 2007).

Biological Activity and Pharmacological Potential

Research into the biological activity of related compounds has identified their potential as intermediates in developing new pharmaceutical agents. For example, studies on the antibacterial activity of certain derivatives indicate promising applications in medical treatment, demonstrating the compound's relevance beyond basic chemical research (Merugu, Ramesh, & Sreenivasulu, 2010).

Molecular Interactions and Docking Studies

Investigations into the interactions of these compounds with biological molecules provide insights into their pharmacokinetics and potential therapeutic applications. Such studies are instrumental in the early stages of drug development, helping to predict the behavior of these compounds in biological systems and their potential efficacy as drug candidates (Govindhan et al., 2017).